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Compound of Interest

Compound Name: Enalaprilat D5

Cat. No.: B10799935 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Enalaprilat is the active diacid metabolite of the prodrug Enalapril, a potent inhibitor of the

Angiotensin-Converting Enzyme (ACE).[1][2][3] It is widely used in the management of

hypertension and heart failure.[1][3] In bioanalytical studies, particularly those employing Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS), stable isotope-labeled internal

standards are crucial for accurate and precise quantification of analytes in biological matrices.

Enalaprilat-D5, a deuterated analog of Enalaprilat, serves as an ideal internal standard

because it shares nearly identical physicochemical properties with the analyte, ensuring

reliable correction for variability during sample preparation and instrument analysis.

This document provides detailed protocols for the preparation of Enalaprilat-D5 stock and

working solutions for use in bioanalytical applications.

Materials and Reagents
Enalaprilat-D5 powder

Enalaprilat-D5 Sodium salt powder (optional, for aqueous stock)

Dimethyl sulfoxide (DMSO), HPLC or ACS grade

Methanol, HPLC grade
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Water, HPLC or Type I grade

Acetonitrile, HPLC grade

Formic Acid, analytical grade

Analytical balance

Class A volumetric flasks (various sizes)

Calibrated micropipettes and tips

Vortex mixer

Sonicator bath

Cryogenic storage vials

Data Summary
Quantitative data regarding the solubility, preparation, and storage of Enalaprilat-D5 are

summarized in the tables below.

Table 1: Solubility of Enalaprilat-D5 and Related
Compounds
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Compound Solvent Solubility Notes

Enalaprilat-D5 DMSO
≥ 2.5 mg/mL; 100

mg/mL

Sonication may be

required for higher

concentrations.

Enalaprilat-D5 Sodium Water (H₂O) ≥ 100 mg/mL

Highly soluble for

aqueous stock

solutions.

Enalapril-D5 maleate DMSO ≥ 50 mg/mL

Use freshly opened,

non-hygroscopic

DMSO.

Enalapril-D5 maleate Water (H₂O) 33.33 mg/mL
Requires sonication

and warming.

Enalapril-D5 maleate Methanol Soluble

Specific concentration

not stated, but

commonly used for 1

mg/mL stocks.

Table 2: Recommended Storage Conditions
Form

Storage
Temperature

Duration Recommendations

Powder -20°C 3 years
Store sealed and

away from moisture.

Powder 4°C 2 years
Store sealed and

away from moisture.

In Solvent -80°C 6 months

Aliquot to prevent

repeated freeze-thaw

cycles.

In Solvent -20°C 1 month

Aliquot to prevent

repeated freeze-thaw

cycles.
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Experimental Protocols
Protocol 1: Preparation of High-Concentration Primary
Stock Solution (10 mg/mL in DMSO)
This protocol is suitable for creating a concentrated stock for long-term storage.

Weighing: Accurately weigh 10 mg of Enalaprilat-D5 powder using an analytical balance.

Solubilization: Transfer the powder to a 1 mL Class A volumetric flask. Add approximately 0.8

mL of high-grade DMSO.

Mixing: Vortex the flask for 1-2 minutes. If necessary, place the flask in a sonicator bath for 5-

10 minutes to ensure complete dissolution.

Final Volume: Once the solid is completely dissolved, bring the solution to the final 1 mL

volume with DMSO. Invert the flask several times to ensure homogeneity.

Aliquoting and Storage: Dispense the stock solution into clearly labeled cryogenic vials in

volumes appropriate for future use to avoid repeated freeze-thaw cycles. Store the aliquots

at -80°C for up to 6 months.
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Protocol 1: High-Concentration Stock Solution

1. Accurately weigh
10 mg Enalaprilat-D5

2. Transfer powder to
1 mL volumetric flask

3. Add ~0.8 mL DMSO

4. Vortex and/or sonicate
 to completely dissolve

5. Bring to final
volume of 1 mL

6. Aliquot into
cryogenic vials

7. Store at -80°C
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Protocols 2 & 3: Working Solution and CC/QC Preparation

Analyte (Enalaprilat)

Primary Stock Solution
(1 mg/mL in Methanol)

Intermediate Stock
(e.g., 10 µg/mL)

Working IS Solution
(e.g., 1 µg/mL)

Final Sample for Analysis

Analyte Stock Solution

Serial Dilutions for
CC & QC Standards

Spiked CC & QC Samples

Blank Biological Matrix
(e.g., Plasma)

Add Working IS

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Note and Protocol: Preparation of
Enalaprilat-D5 Stock and Working Solutions]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b10799935#preparation-of-enalaprilat-d5-stock-
and-working-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b10799935#preparation-of-enalaprilat-d5-stock-and-working-solutions
https://www.benchchem.com/product/b10799935#preparation-of-enalaprilat-d5-stock-and-working-solutions
https://www.benchchem.com/product/b10799935#preparation-of-enalaprilat-d5-stock-and-working-solutions
https://www.benchchem.com/product/b10799935#preparation-of-enalaprilat-d5-stock-and-working-solutions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10799935?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10799935?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

